Cas no 1006453-84-4 (1-(butan-2-yl)-5-methyl-1H-pyrazol-4-amine)

1-(butan-2-yl)-5-methyl-1H-pyrazol-4-amine structure
1006453-84-4 structure
Product Name:1-(butan-2-yl)-5-methyl-1H-pyrazol-4-amine
CAS No:1006453-84-4
MF:C8H15N3
MW:153.224801301956
CID:4558829
PubChem ID:19620095
Update Time:2023-08-10

1-(butan-2-yl)-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(butan-2-yl)-5-methyl-1H-pyrazol-4-amine
    • 1-butan-2-yl-5-methylpyrazol-4-amine
    • Z1874954907
    • Inchi: 1S/C8H15N3/c1-4-6(2)11-7(3)8(9)5-10-11/h5-6H,4,9H2,1-3H3
    • InChI Key: UUCDZQKDWWDXRH-UHFFFAOYSA-N
    • SMILES: N1(C(C)=C(C=N1)N)C(C)CC

Computed Properties

  • Exact Mass: 153.126598g/mol
  • Monoisotopic Mass: 153.126598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 153.22g/mol
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 259.9±20.0 °C at 760 mmHg
  • Flash Point: 111.0±21.8 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(butan-2-yl)-5-methyl-1H-pyrazol-4-amine Security Information

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